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Compound of Interest

Compound Name: DPNI-GABA

Cat. No.: B15621053

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with DPNI-GABA (1-(4-Aminobutanoyl)-4-[1,3-
bis(dihydroxyphosphoryloxy)propan-2-yloxy]-7-nitroindoline). The following procedures are

designed to ensure the safe handling, use, and disposal of this photolabile compound, fostering
a secure laboratory environment.

DPNI-GABA is a "caged" neurotransmitter, a photolabile derivative of Gamma-Aminobutyric
Acid (GABA), designed to release GABA upon exposure to near-UV light. While GABA itself is
not classified as a hazardous substance, the nitroindoline "caging" group and the compound's
light-sensitive nature necessitate specific safety precautions.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling DPNI-GABA to minimize
exposure and ensure personal safety.
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PPE Category Item

Specification

Rationale

Safety Glasses with
Side Shields or
Goggles

Eye Protection

ANSI Z87.1-rated

Protects eyes from
splashes of solutions
containing DPNI-
GABA and from
accidental exposure to
UV light used for

uncaging.

Hand Protection Nitrile Gloves

Standard laboratory

grade

Prevents skin contact
with the compound.
Change gloves
immediately if

contaminated.

Body Protection Laboratory Coat

Standard length, fully
buttoned

Protects skin and
personal clothing from

potential spills.

Respiratory Protection  Not generally required

Use in a well-
ventilated area. A dust
mask may be used if
handling large
gquantities of the solid
form to prevent
inhalation of airborne

powder.

DPNI-GABA is
typically handled in
small quantities as a
solid or in solution,
minimizing the risk of

inhalation.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of DPNI-GABA and to prevent

accidental exposure or degradation.
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Procedure

Step-by-Step Guidance

Key Considerations

Receiving and Storage

1. Upon receipt, inspect the
container for any damage. 2.
Store immediately at -20°C in
a light-protected container
(e.g., amber vial or wrapped in

aluminum foil).

DPNI-GABA is light-sensitive
and temperature-sensitive.
Avoid repeated freeze-thaw

cycles.

Preparation of Stock Solutions

1. Work in a dimly lit area or
under a red safe light to
minimize exposure to ambient
light. 2. Allow the compound to
equilibrate to room
temperature before opening to
prevent condensation. 3.
Weigh the required amount of
DPNI-GABA solid in a
chemical fume hood. 4.
Dissolve in an appropriate
solvent (e.g., water or buffer)
to the desired concentration.[1]
5. Aliquot the stock solution
into light-protected tubes for
single-use to avoid
contamination and
degradation. 6. Store stock

solutions at -20°C.

The solubility of DPNI-GABA in
water is up to 2 mM with gentle
warming.[1] Product
datasheets suggest various
concentrations for stock
solutions, typically ranging
from 1 mM to 10 mM.

Experimental Use (Uncaging)

1. Use the lowest effective
concentration of DPNI-GABA
for your experiment to
minimize potential side effects.
2. During the experiment,
protect the preparation from
ambient light until the intended
photoactivation. 3. Use a
controlled light source (e.g.,

laser or LED) with a specific

DPNI-GABA has a quantum
yield of 0.085, similar to other
nitroindoline-caged

compounds.[1]
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wavelength (near-UV, ~355-
405 nm) for uncaging. 4.
Ensure the light path is
enclosed or shielded to
prevent stray light from
affecting the operator or other

samples.

Disposal Plan

All waste materials contaminated with DPNI-GABA must be disposed of in accordance with
institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

) Collect in a clearly labeled, sealed container for
Solid DPNI-GABA _
chemical waste.

Collect in a labeled, sealed container for
DPNI-GABA Solutions agueous chemical waste. Do not pour down the

drain.

) ) ) Dispose of in a designated solid chemical waste
Contaminated Labware (e.g., pipette tips, tubes) ai
container.

Treat as agueous chemical waste and dispose

Unused Stock Solutions )
of accordingly.

Experimental Protocol: Preparation of DPNI-GABA
for Neuronal Stimulation

This is a generalized protocol for preparing DPNI-GABA for use in a typical neuroscience
experiment involving photostimulation.

e Prepare a 10 mM stock solution:

o In a dimly lit environment, weigh out 4.99 mg of DPNI-GABA.
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[e]

Dissolve in 1 mL of sterile, nuclease-free water or a suitable buffer (e.g., HEPES-buffered

saline).

[e]

Gently vortex to ensure complete dissolution.

o

Aliquot into light-protected microcentrifuge tubes (e.g., 20 uL aliquots).

Store at -20°C until use.

[¢]

e Prepare the working solution:
o On the day of the experiment, thaw a single aliquot of the 10 mM stock solution.

o Dilute the stock solution in your extracellular recording solution to the final desired
concentration (e.g., 100 uM to 1 mM). The final concentration will depend on the specific

experimental requirements.[2]
o Keep the working solution on ice and protected from light until it is perfused onto the cells.
e Photostimulation:
o Perfuse the cells or tissue with the DPNI-GABA working solution.

o Use a laser or other appropriate light source to deliver a brief pulse of near-UV light (e.g.,
355 nm or 405 nm) to the area of interest to uncage the GABA.

Workflow and Safety Diagram

The following diagram illustrates the key steps for the safe handling of DPNI-GABA, from
receipt to disposal.
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Caption: Workflow for safe handling of DPNI-GABA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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